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A Comparative Guide to Odor Sampling
Techniques for Regulatory Compliance

For Researchers, Scientists, and Drug Development Professionals

Ensuring the accuracy and reproducibility of odor measurements is paramount for regulatory
compliance and effective environmental odor management. This guide provides an objective
comparison of common odor sampling techniques, supported by available performance data.
Detailed experimental protocols for each method are outlined to facilitate standardized
application and aid in the selection of the most appropriate technique for specific regulatory
and research needs.

Comparison of Odor Sampling Technique
Performance

The selection of an odor sampling technique significantly impacts the reliability of
measurement results. The following tables summarize the key performance characteristics and
reproducibility data for three prevalent methods: Dynamic Dilution Olfactometry, Field
Olfactometry, and Sorbent-Based Sampling with Thermal Desorption-Gas Chromatography-
Mass Spectrometry (TD-GC-MS).
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Reproducibility of Odor Sampling Techniques

The reproducibility of an odor sampling method is crucial for ensuring that results are
consistent and comparable over time and between different laboratories. The following table
presents available data on the reproducibility of the discussed techniques. It is important to
note that direct comparison is challenging due to the different metrics and conditions reported
in the literature.
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Technique

Reproducibility
Metric

Reported Value Source/Comment

Dynamic Dilution
Olfactometry (EN
13725)

Inter-laboratory
Standard Deviation of
log(threshold)

Indicates variability
As high as 0.30 between different

laboratories.[2]

Inter-panel Standard
Deviation (within a

single lab)

Typically around 0.10

Reflects the variability
between different
panels of assessors in

the same laboratory.

[2]

Within-panel Standard
Deviation

As low as 0.05

Represents the best-
case precision with
the same panel under

repeatable conditions.

[2]

Accuracy (vs.

reference n-butanol)

Required to be <
0.217

As defined by the EN
13725 standard.[3]

Field Olfactometry

Correlation with
Dynamic Olfactometry
(Pearson correlation

coefficient)

Indicates a good
0.82 (for some correlation for certain
sources) odor types, but can

vary.[4]

Reproducibility

(across assessors)

Generally higher than
repeatability (for a

single assessor)

Multiple assessors
can improve the
reliability of field

measurements.

Accuracy and

Precision

Generally lower than
dynamic olfactometry.
One study showed a
10% uncertainty for
D/T ratios of 2-60 and
5% for D/T of 60-500

for the Nasal Ranger.

[4]

The lack of a universal
standard contributes

to variability.[5]
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Experimental Workflows and Signaling Pathways

To visualize the logical flow of the different odor sampling and analysis processes, the
following diagrams are provided.

Odor Sampling Analysis Results
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Caption: Workflow of different odor sampling and analysis techniques.
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Experimental Protocols

Dynamic Dilution Olfactometry Sampling (based on EN
13725)

Objective: To collect a whole air sample of an odorous gas in a sample bag for subsequent
analysis of odor concentration by dynamic dilution olfactometry.

Materials:

Inert sample bags (e.g., Nalophan®, Tedlar®) with inert tubing (e.g., PTFE).

Vacuum container (lung principle) or a pump to draw sample into the bag.

Heated sampling probe (if sampling from hot/humid sources).

Flow meter.

Sample identification labels.

Procedure:

e Pre-sampling Preparation:

o Ensure all sampling equipment is clean and free from any residual odors.

o Label the sample bag with a unique identifier, date, time, and sampling location.

o Purge the sampling line with the sample gas for a sufficient period to ensure a
representative sample is collected.

o Sample Collection (Lung Principle):
o Place the sample bag inside a rigid, airtight container.
o Connect the inlet of the sample bag to the sampling probe positioned at the odor source.

o Create a vacuum in the container, which will cause the sample bag to inflate with the
odorous air without the sample passing through a pump.
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o Sample Collection (Direct Pumping):
o Connect the sampling pump to the outlet of the sample bag.
o Connect the inlet of the sample bag to the sampling probe.

o Activate the pump to draw the sample into the bag. Ensure the pump materials are inert
and do not contaminate the sample.

e Post-sampling:
o Seal the sample bag securely.
o Record all relevant sampling conditions, including temperature, humidity, and flow rate.

o Transport the sample to the olfactometry laboratory for analysis, protecting it from sunlight
and extreme temperatures. Analysis should ideally be performed within 30 hours of
sampling.

Field Olfactometry Measurement

Objective: To determine the Dilution-to-Threshold (D/T) ratio of an ambient odor in real-time
using a portable olfactometer.

Materials:

Portable field olfactometer (e.g., Nasal Ranger®, Scentroid SM100).

Carbon filters for generating odor-free air.

Face mask or nasal interface.

Data logging device or field notebook.

Anemometer and compass to record wind speed and direction.
Procedure:

o Assessor Preparation:
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o The assessor should avoid exposure to strong odors for at least 30 minutes prior to
measurement.

o The assessor should not smoke, eat, or drink anything other than water for at least 30
minutes before the assessment.

e Instrument Setup:
o Ensure the field olfactometer is calibrated according to the manufacturer's instructions.
o Install a fresh, activated carbon filter.

e Measurement Process:
o The assessor stands at the measurement location, facing into the wind.

o Begin by breathing through the olfactometer with the dilution valve set to the highest
dilution (lowest odor concentration).

o Gradually decrease the dilution, presenting progressively higher concentrations of the
ambient air to the nose.

o The D/T ratio is the dilution at which the assessor first detects the odor.

o To confirm the threshold, the assessor should then increase the dilution to a level where
the odor is no longer detectable and then decrease it again to re-establish the detection
threshold.

o Data Recording:

o Record the D/T ratio, time, location, wind speed, wind direction, and a description of the
odor character.

o Itis recommended to have multiple assessors perform the measurement to improve the
reliability of the results.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1175460?utm_src=pdf-body
https://www.benchchem.com/product/b1175460?utm_src=pdf-body
https://www.benchchem.com/product/b1175460?utm_src=pdf-body
https://www.benchchem.com/product/b1175460?utm_src=pdf-body
https://www.benchchem.com/product/b1175460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sorbent-Based Sampling with Thermal Desorption-GC-
MS

Objective: To collect and concentrate volatile organic compounds (VOCSs) from an odorous air
stream onto a sorbent tube for subsequent chemical analysis.

Materials:

» Conditioned sorbent tubes packed with appropriate sorbent material (e.g., Tenax® TA,
Carbograph, Carboxen).

o Low-flow personal sampling pump calibrated to a known flow rate.
e Tubing to connect the sorbent tube to the pump.
» Tube caps for sealing the sorbent tubes after sampling.
o Sample identification labels.
 Field blank tubes.
Procedure:
e Pre-sampling Preparation:
o Ensure the sampling pump is fully charged and calibrated.
o Select the appropriate sorbent tube based on the target analytes.
o Label the sorbent tubes with unique identifiers.
o Sample Collection:
o Break the sealed ends of a sorbent tube.

o Connect the sorbent tube to the sampling pump with the arrow on the tube pointing in the
direction of airflow.
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[e]

Position the open end of the sorbent tube in the area to be sampled.

o

Start the pump and record the start time and flow rate.

[¢]

Sample for a predetermined duration to achieve the desired sample volume. Do not
exceed the breakthrough volume of the sorbent for the target compounds.

[¢]

At the end of the sampling period, stop the pump and record the end time.
e Post-sampling:
o Remove the sorbent tube from the pump and immediately cap both ends.

o Prepare a field blank by opening a sorbent tube in the sampling environment for a brief
period without drawing air through it, and then capping it.

o Store the sampled tubes and the field blank in a clean, cool, and dark environment until
analysis.

o Laboratory Analysis (Thermal Desorption-GC-MS):

[e]

The sorbent tube is placed in a thermal desorber.
o The tube is heated, and the trapped VOCs are desorbed by a flow of inert gas.

o The desorbed analytes are focused in a cold trap and then rapidly heated and injected into
a gas chromatograph for separation.

o The separated compounds are then detected and identified by a mass spectrometer.

o Quantification is achieved by comparing the response of the target compounds to the
response of a known concentration of a standard.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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